Cas no 59007-89-5 (1,3-Dioxolane,4-methyl-2-[2-(methylthio)ethyl]-)

• Product Name: 1,3-Dioxolane,4-methyl-2-[2-(methylthio)ethyl]-
• CAS No: 59007-89-5
• MF: C₇H₁₄O₂S
• MW: 162.249861240387
• CID: 380720
• PubChem ID: 100927
• Update Time: 2025-04-19

1,3-Dioxolane,4-methyl-2-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane,4-methyl-2-[2-(methylthio)ethyl]-
• 4-Methyl-2-(2-(methylthio)ethyl)-1,3-dioxolane
• 4-methyl-2-(2-methylsulfanylethyl)-1,3-dioxolane
• 4-METHYL-2-[2-(METHYLTHIO)ETHYL] 1,3-DIOXOLANE
• 1,3-Dioxolane, 4-methyl-2-(2-(methylthio)ethyl)-
• 4-methyl-2-[2-(methylsulfanyl)ethyl]-1,3-dioxolane
• Methional, propylene glycol acetal
• SCHEMBL10945002
• NDGQCQHSMPWESO-UHFFFAOYSA-N
• FT-0619003
• 1,3-dioxolane, 4-methyl-2-[2-(methylthio)ethyl]-
• DTXSID80886162
• 59007-89-5
• 4-METHYL-2-[2-(METHYLTHIO)ETHYL]-1,3-DIOXOLANE

• Inchi： 1S/C7H14O2S/c1-6-5-8-7(9-6)3-4-10-2/h6-7H,3-5H2,1-2H3
• InChI Key： NDGQCQHSMPWESO-UHFFFAOYSA-N
• SMILES： S(C)CCC1OCC(C)O1

Computed Properties

• Exact Mass: 162.07152
• Monoisotopic Mass: 162.07145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8
• XLogP3: 1.3

Experimental Properties

• Density: 1.021
• Boiling Point: 218.9°C at 760 mmHg
• Flash Point: 86.2°C
• Refractive Index: 1.462
• PSA: 18.46